Cas no 867136-79-6 (2,4,5-trichloro-N-(6-methanesulfonyl-1,3-benzothiazol-2-yl)benzene-1-sulfonamide)

• Product Name: 2,4,5-trichloro-N-(6-methanesulfonyl-1,3-benzothiazol-2-yl)benzene-1-sulfonamide
• CAS No: 867136-79-6
• MF: C₁₄H₉Cl₃N₂O₄S₃
• MW: 471.786256551743
• CID: 6400006
• PubChem ID: 4232937
• Update Time: 2025-08-02

2,4,5-trichloro-N-(6-methanesulfonyl-1,3-benzothiazol-2-yl)benzene-1-sulfonamide Chemical and Physical Properties

Names and Identifiers

• 2,4,5-trichloro-N-(6-methanesulfonyl-1,3-benzothiazol-2-yl)benzene-1-sulfonamide
• 2,4,5-trichloro-N-(6-(methylsulfonyl)benzo[d]thiazol-2-yl)benzenesulfonamide
• F1673-2265
• 867136-79-6
• 2,4,5-trichloro-N-(6-methylsulfonyl-1,3-benzothiazol-2-yl)benzenesulfonamide
• AS-871/42862795
• AKOS002237379
• 2,4,5-trichloro-N-[6-(methylsulfonyl)-1,3-benzothiazol-2-yl]benzenesulfonamide
• Benzenesulfonamide, 2,4,5-trichloro-N-[6-(methylsulfonyl)-2-benzothiazolyl]-

• Inchi： 1S/C14H9Cl3N2O4S3/c1-25(20,21)7-2-3-11-12(4-7)24-14(18-11)19-26(22,23)13-6-9(16)8(15)5-10(13)17/h2-6H,1H3,(H,18,19)
• InChI Key： HTXGPPBQLKIEGM-UHFFFAOYSA-N
• SMILES： C1(S(NC2=NC3=CC=C(S(C)(=O)=O)C=C3S2)(=O)=O)=CC(Cl)=C(Cl)C=C1Cl

Computed Properties

• Exact Mass: 469.879003g/mol
• Monoisotopic Mass: 469.879003g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 26
• Rotatable Bond Count: 4
• Complexity: 725
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.4
• Topological Polar Surface Area: 138Ų

Experimental Properties

• Density: 1.728±0.06 g/cm3(Predicted)
• Boiling Point: 684.4±65.0 °C(Predicted)
• pka: 5.43±0.30(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzenesulfonamides

Additional information on 2,4,5-trichloro-N-(6-methanesulfonyl-1,3-benzothiazol-2-yl)benzene-1-sulfonamide

Comprehensive Overview of 2,4,5-Trichloro-N-(6-Methanesulfonyl-1,3-Benzothiazol-2-yl)Benzene-1-Sulfonamide (CAS No. 867136-79-6)

2,4,5-Trichloro-N-(6-methanesulfonyl-1,3-benzothiazol-2-yl)benzene-1-sulfonamide is a specialized organic compound with a unique molecular structure that combines a benzothiazole core with a trichlorobenzene sulfonamide moiety. This compound, identified by CAS No. 867136-79-6, has garnered attention in pharmaceutical and agrochemical research due to its potential applications in drug discovery and crop protection. Its structural complexity and functional groups make it a subject of interest for scientists exploring sulfonamide derivatives and heterocyclic compounds.

The compound’s molecular formula and weight are key parameters for researchers. With a systematic name highlighting its sulfonamide linkage and methanesulfonyl group, it exemplifies the growing demand for highly functionalized aromatic systems in modern chemistry. Recent trends in AI-driven drug design and computational chemistry have further amplified interest in such molecules, as they are often screened for bioactivity or material science applications.

One of the most searched questions related to this compound is: "What are the synthetic routes for 2,4,5-trichloro-N-(6-methanesulfonyl-1,3-benzothiazol-2-yl)benzene-1-sulfonamide?" Synthesis typically involves multi-step reactions, including sulfonylation of the benzothiazole precursor and subsequent coupling with a trichlorobenzene sulfonyl chloride. Researchers also explore its solubility, stability, and reactivity under various conditions, which are critical for industrial scalability.

In the context of green chemistry, this compound’s environmental impact and biodegradability are increasingly scrutinized. Users frequently search for "eco-friendly alternatives to sulfonamide-based compounds", reflecting a shift toward sustainable practices. While 867136-79-6 is not classified as hazardous, its handling protocols and waste management are essential topics for laboratories.

Another hot topic is the compound’s potential role in antimicrobial research. Sulfonamides are historically significant as antibiotics, and derivatives like this are investigated for novel mechanisms of action. Searches such as "benzothiazole sulfonamide biological activity" highlight its relevance in combating drug-resistant pathogens, a pressing global health challenge.

From a commercial perspective, CAS 867136-79-6 is often listed in chemical catalogs with purity grades ranging from 95% to 99%. Suppliers emphasize its use as a building block for more complex molecules, catering to the fine chemicals market. Analytical data, including HPLC, NMR, and mass spectrometry profiles, are critical for quality assurance.

In summary, 2,4,5-trichloro-N-(6-methanesulfonyl-1,3-benzothiazol-2-yl)benzene-1-sulfonamide represents a convergence of structural innovation and applied research. Its study aligns with trends in precision chemistry and molecular optimization, addressing both scientific curiosity and industrial needs. As search queries evolve, this compound remains a focal point for advancements in organic synthesis and functional materials.